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Compound of Interest

Compound Name: 16-Bromohexadecanoic acid

Cat. No.: B1268533

An In-depth Technical Guide to 16-Bromohexadecanoic Acid: Chemical Structure and
Analysis

This technical guide provides a comprehensive overview of 16-Bromohexadecanoic acid, a
halogenated fatty acid utilized in various research and synthetic applications. The document
details its chemical structure, physicochemical properties, and analytical characterization. It is
intended for researchers, scientists, and professionals in the fields of chemistry and drug
development.

Chemical Structure and Identification

16-Bromohexadecanoic acid is a long-chain fatty acid derivative characterized by a bromine
atom at the terminal (16th) carbon position of a hexadecanoic acid backbone.[1]

Table 1: Chemical Identifiers of 16-Bromohexadecanoic Acid
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Identifier Value
IUPAC Name 16-bromohexadecanoic acid[2]
CAS Number 2536-35-8|2]

Molecular Formula

C16H31Bro2[2]

Molecular Weight 335.32 g/mol [1][2]

SMILES C(CCCCcCcCcCcec(=0)o)ceceecececesr?]
InChl=1S/C16H31BrO2/c17-15-13-11-9-7-5-3-

InChl 1-2-4-6-8-10-12-14-16(18)19/h1-15H2,(H,18,19)
[2]

InChlKey PFENCOYVEMJYEED-UHFFFAQOYSA-N[2]

Physicochemical Properties

The physical and chemical characteristics of 16-Bromohexadecanoic acid are summarized

below.

Table 2: Physicochemical Data for 16-Bromohexadecanoic Acid

Property Value

Melting Point 67-69 °C[3], 68-71 °C (lit.)[1], 70-73 °C (lit.)
Boiling Point 214-217 °C at 1 mmHg (lit.)[1]

Appearance White solid[3]

Purity >95%[3]

Synthesis and Analysis Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of 16-Bromohexadecanoic acid.
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Synthesis and Analysis Workflow for 16-Bromohexadecanoic Acid

Synthesis

16-Hydroxyhexadecanoic Acid

Precipitation in Ice Water and Filtration

Drying

Melting Point Determination Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR) Spectroscopy Mass Spectrometry (MS)

Click to download full resolution via product page
Caption: Workflow for the synthesis and analysis of 16-Bromohexadecanoic acid.

Experimental Protocols
Synthesis of 16-Bromohexadecanoic Acid

A common method for the synthesis of 16-Bromohexadecanoic acid involves the reaction of
16-hydroxyhexadecanoic acid with hydrogen bromide.[3][4]

Materials:
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e 16-hydroxyhexadecanoic acid (0.63 mol)[3]

e 30% Hydrogen bromide in acetic acid (1000 mL, 5 mol)[3]
o Concentrated sulfuric acid (310 mL)[3]

e |ce water

e 2 L three-necked round-bottomed flask

e Mechanical stirrer

» Reflux condenser

» Nitrogen inlet

» Trapping devices (sodium hydroxide particles, 25% aqueous sodium hydroxide, saturated
sodium carbonate solution)[3]

Procedure:

e To a 2 L three-necked round-bottomed flask equipped with a mechanical stirrer, reflux
condenser, and nitrogen inlet, add 177 g (0.63 mol) of 16-hydroxyhexadecanoic acid.[3]

e Subsequently, add 1000 mL of 30% hydrogen bromide in acetic acid solution and 310 mL of
concentrated sulfuric acid.[3]

e The system is connected to a series of trapping devices containing sodium hydroxide
particles, 25% aqueous sodium hydroxide solution, and saturated sodium carbonate
solution.[3]

e The reaction mixture is stirred overnight at room temperature.[3]
e Following overnight stirring, the mixture is heated to reflux for 6 hours.[3]
» After the reaction is complete, the mixture is cooled and poured into ice water.[3]

e The precipitated solid is collected by vacuum filtration.[3]
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e The solid is dried under high vacuum to yield 16-bromohexadecanoic acid.[3]

Expected Yield: 196 g (88%)[3]

Analytical Characterization

The synthesized 16-Bromohexadecanoic acid can be characterized using various analytical
techniques.

Table 3: Analytical Data for 16-Bromohexadecanoic Acid

Analysis Technique Observed Data

Melting Point (DSC) 69.0 °C (sharp peak)[3]

1700 cm~1 (strong, C=0), 650 cm™1 (strong, C-

Infrared (IR) Spectroscopy (paraffin paste)
Bn)[3]

53.4(t, J=8Hz, 2H), 2.3 (t, J = 8 Hz, 2H), 1.8

1H NMR (200 MHz, CD:Cl2
( ) (m, 2H), 1.6 (m, 2H), 1.2 (br. s, 22H)[3]

13C NMR Data available from spectral databases.[2]

m/z top peak: 255; 2nd highest: 60; 3rd highest:

Mass Spectrometry (GC-MS
p Y ( ) 55(7]

Biological and Chemical Applications

16-Bromohexadecanoic acid serves as a versatile starting material in organic synthesis. It is
notably used in the synthesis of ceramides with ultralong chains and in the preparation of
carnitine nitro-derivatives.[3] It has also been described as a radiochemical precursor.[5] While
the direct biological activities of 16-bromohexadecanoic acid are not extensively documented,
its isomer, 2-bromohexadecanoic acid, has been identified as a PPARd agonist and an inhibitor
of fatty acid oxidation.

Safety Information

16-Bromohexadecanoic acid is classified as a skin irritant.[2] Appropriate personal protective
equipment, including gloves, eye protection, and a dust mask, should be used when handling
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this compound.

GHS Hazard Statement: H315: Causes skin irritation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis]. BenchChem, [2026]. [Online PDF]. Available at:
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structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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